Cas no 1268082-31-0 (tert-butyl N-cyano(4-ethylphenyl)methyl-N-methylcarbamate)

• Product name: tert-butyl N-cyano(4-ethylphenyl)methyl-N-methylcarbamate
• CAS No: 1268082-31-0
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 6101449
• PubChem ID: 82124120

tert-butyl N-cyano(4-ethylphenyl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-cyano(4-ethylphenyl)methyl-N-methylcarbamate
• EN300-20804908
• 1268082-31-0
• tert-butyl N-[cyano(4-ethylphenyl)methyl]-N-methylcarbamate

• Inchi： 1S/C16H22N2O2/c1-6-12-7-9-13(10-8-12)14(11-17)18(5)15(19)20-16(2,3)4/h7-10,14H,6H2,1-5H3
• InChI Key： KGOVRWBBKJOVTJ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C#N)C1C=CC(CC)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on tert-butyl N-cyano(4-ethylphenyl)methyl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-cyano(4-ethylphenyl)methyl-N-methylcarbamate (CAS No. 1268082-31-0)

The compound tert-butyl N-cyano(4-ethylphenyl)methyl-N-methylcarbamate (CAS No. 1268082-31-0) is a specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique structural features, including a cyano group and a tert-butyl carbamate moiety, this compound serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for its synthesis methods, applications, and safety data, making it a topic of interest in both academic and industrial settings.

One of the key reasons for the growing interest in tert-butyl N-cyano(4-ethylphenyl)methyl-N-methylcarbamate is its potential role in the development of novel pharmaceutical agents. The presence of the 4-ethylphenyl group and the N-methylcarbamate functionality allows for diverse chemical modifications, enabling the creation of compounds with targeted biological activities. Recent studies have explored its utility in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators. This aligns with the broader trend of precision medicine and personalized therapeutics, which are currently dominating the healthcare discourse.

In addition to its pharmaceutical applications, CAS No. 1268082-31-0 has also been investigated for its potential in agrochemical formulations. The cyano group in its structure is known to contribute to the bioactivity of certain pesticides and herbicides. As the agricultural sector increasingly focuses on sustainable pest control and environmentally friendly solutions, this compound has emerged as a candidate for developing next-generation agrochemicals. Searches related to green chemistry and low-toxicity pesticides often highlight the importance of such intermediates.

The synthesis of tert-butyl N-cyano(4-ethylphenyl)methyl-N-methylcarbamate typically involves multi-step organic reactions, including carbamate formation and cyanation. Detailed reaction mechanisms and optimization strategies are frequently sought after by chemists aiming to improve yield and purity. Recent advancements in catalytic processes and flow chemistry have further enhanced the efficiency of producing this compound, addressing the demand for cost-effective and scalable synthetic routes.

From a regulatory perspective, CAS No. 1268082-31-0 is not classified as a hazardous substance under major global frameworks, which simplifies its handling and transportation. However, users often search for material safety data sheets (MSDS) and handling guidelines to ensure compliance with laboratory safety protocols. The compound's stability under various conditions is another area of interest, particularly for those involved in long-term storage and large-scale production.

Looking ahead, the future of tert-butyl N-cyano(4-ethylphenyl)methyl-N-methylcarbamate appears promising, with ongoing research exploring its potential in new chemical entities (NCEs) and specialty chemicals. As the scientific community continues to prioritize innovation and sustainability, this compound is likely to remain a focal point in both academic and industrial research. Its versatility and applicability across multiple domains make it a valuable asset in the ever-evolving landscape of chemical sciences.